Cas no 39785-37-0 (4-Methoxy-3,5-dimethylaniline)

• Product Name: 4-Methoxy-3,5-dimethylaniline
• CAS No: 39785-37-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD01907075
• CID: 303591
• PubChem ID: 4166097
• Update Time: 2025-06-07

4-Methoxy-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,5-dimethylaniline
• 4-Amino-2,6-Dimethylanisole
• (4-Methoxy-3,5-dimethylphenyl)amine
• Benzenamine,4-methoxy-3,5-dimethyl-
• 2,6-dimethyl-4-aminoanisole
• 3,5-Dimethyl-4-methoxyanilin
• 3,5-dimethyl-4-methoxyaniline
• 3,5-dimethyl-4-methoxybenzenamine
• 3,5-Dimethyl-p-anisidine
• 4-methoxy-3,5-dimethyl-aniline
• 4-Methoxy-3,5-dimethyl-benzenamine
• 4-methoxy-3,5-dimethylphenylamine
• 4-Methoxy-3,5-xylidine
• SB75826
• CS-0153712
• AE-562/40362370
• AS-43958
• MFCD01907075
• AKOS003269276
• A824732
• Benzenamine, 4-methoxy-3,5-dimethyl-
• DTXSID70400154
• AC-8730
• Oprea1_709534
• Z57479387
• 39785-37-0
• SCHEMBL655455
• NCGC00339283-01
• 2,6-dimethyl-p-anisidine
• FT-0655790
• EN300-193663
• AB01331824-02
• ALBB-010306
• STK734323
• DB-012139

• MDL： MFCD01907075
• Inchi： 1S/C9H13NO/c1-6-4-8(10)5-7(2)9(6)11-3/h4-5H,10H2,1-3H3
• InChI Key： HUPGZEYAAFYLSC-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.019
• Melting Point: 62-65℃
• Boiling Point: 251.8°C at 760 mmHg
• Flash Point: 108.6°C
• Refractive Index: 1.544
• PSA: 35.25000
• LogP: 2.47540

4-Methoxy-3,5-dimethylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：6.1

Additional information on 4-Methoxy-3,5-dimethylaniline

4-Methoxy-3,5-dimethylaniline (CAS No. 39785-37-0): An Overview of Its Properties, Applications, and Recent Research Developments

4-Methoxy-3,5-dimethylaniline (CAS No. 39785-37-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 4-Methoxy-3,5-dimethylbenzenamine, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-Methoxy-3,5-dimethylaniline.

Chemical Structure and Properties

4-Methoxy-3,5-dimethylaniline is an aromatic amine with the molecular formula C₁₀H₁₅NO. The compound features a benzene ring substituted with a methoxy group at the 4-position and two methyl groups at the 3 and 5 positions. The presence of these functional groups imparts unique chemical properties to 4-Methoxy-3,5-dimethylaniline. The methoxy group increases the electron density on the benzene ring, making it more reactive towards electrophilic substitution reactions. The two methyl groups provide steric hindrance and enhance the stability of the molecule.

The physical properties of 4-Methoxy-3,5-dimethylaniline include a melting point of approximately 62-64°C and a boiling point of around 270°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical processes and applications.

Synthesis Methods

The synthesis of 4-Methoxy-3,5-dimethylaniline can be achieved through several routes. One common method involves the nitration of 1-methoxy-2,4-dimethylbenzene followed by reduction to form the amine. This process typically uses nitric acid for nitration and hydrogen gas over a palladium catalyst for reduction. Another approach involves the reaction of 1-methoxy-2,4-dimethylbenzene with ammonia in the presence of a catalyst such as aluminum chloride or iron(III) chloride.

A more recent and environmentally friendly method involves the use of microwave-assisted synthesis. This technique has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. For example, a study published in the *Journal of Organic Chemistry* demonstrated that microwave-assisted synthesis of 4-Methoxy-3,5-dimethylaniline from 1-methoxy-2,4-dimethylbenzene achieved a yield of over 90% in just 10 minutes.

Applications in Pharmaceuticals and Materials Science

4-Methoxy-3,5-dimethylaniline finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Its reactivity and functional group versatility make it an ideal starting material for synthesizing compounds with therapeutic potential. For instance, it is used in the production of analgesics, anti-inflammatory agents, and antidepressants.

In materials science, 4-Methoxy-3,5-dimethylaniline is utilized as a precursor for preparing advanced polymers and coatings. Its ability to undergo polymerization reactions makes it suitable for developing materials with enhanced mechanical properties and thermal stability. Recent research has explored its use in developing conductive polymers for electronic applications.

Recent Research Developments

The ongoing research on 4-Methoxy-3,5-dimethylaniline continues to uncover new applications and improve existing processes. A notable study published in *Advanced Materials* investigated the use of 4-Methoxy-3,5-dimethylaniline as a dopant for enhancing the performance of organic photovoltaic cells (OPVs). The researchers found that incorporating 4-Methoxy-3,5-dimethylaniline into OPV devices significantly improved their efficiency by increasing charge carrier mobility.

In another study published in *Pharmaceutical Research*, scientists explored the potential of 4-Methoxy-3,5-dimethylaniline as a lead compound for developing novel antiviral agents. The study demonstrated that derivatives of 4-Methoxy-3,5-dimethylbenzenamine exhibited potent antiviral activity against several strains of influenza virus. This finding opens up new avenues for drug discovery and development in the field of virology.

Safety Considerations

While 4-Methoxy-3,5-dimethylaniline is a valuable compound with numerous applications, it is important to handle it with care due to its potential health hazards. Proper safety measures should be followed during synthesis and handling to prevent exposure to skin or inhalation. It is recommended to work under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 4-Methoxy-3,5-dimethylbenzenamine (CAS No. 39785-37-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical properties make it an essential intermediate in pharmaceutical synthesis and a valuable precursor in materials science. Ongoing research continues to expand its applications and improve its utility in advanced technologies.